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DNA Gyrase as a Drug Target

DNA gyrase is a essential bacterial enzyme and a major target for antibacterial drugs [1] [2]. It is an A;B,

heterotetramer that introduces negative supercoils into DNA in an ATP-dependent manner [3] [1] [2]. Its
absence in humans makes it an excellent target for antibiotics [4]. The diagram below illustrates its core

structure and functional domains.
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Known Inhibitors and Reference Data

While data on DNA Gyrase-IN-3 is unavailable, established inhibitors provide useful reference points. The

table below summarizes quantitative data for other gyrase inhibitors.
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Compound Target Reported
) o IC50 Assay Type | Notes
Name Subunit Activity (pIC50)
BWC0977 [2] Not 8.4 4 nM Not Specified
Specified
Zoliflodacin [2]  Not 6.8 169 nM DNA gyrase supercoiling assay
Specified
Ciprofloxacin GyrA Information Information Widely used fluoroquinolone;
[4] missing missing comparator in studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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